Cas no 2227850-18-0 ((2S)-2-2-(propan-2-yloxy)phenyloxirane)

• Product Name: (2S)-2-2-(propan-2-yloxy)phenyloxirane
• CAS No: 2227850-18-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5960000
• PubChem ID: 165697282
• Update Time: 2025-06-08

(2S)-2-2-(propan-2-yloxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-(propan-2-yloxy)phenyloxirane
• (2S)-2-[2-(propan-2-yloxy)phenyl]oxirane
• 2227850-18-0
• EN300-1759861

• Inchi： 1S/C11H14O2/c1-8(2)13-10-6-4-3-5-9(10)11-7-12-11/h3-6,8,11H,7H2,1-2H3/t11-/m1/s1
• InChI Key： JHGMHKGZGBMTAW-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1C=CC=CC=1OC(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-2-(propan-2-yloxy)phenyloxirane

(2S)-2-(Propan-2-yloxy)Phenyl Oxirane: A Comprehensive Overview

(2S)-2-(Propan-2-yloxy)Phenyl Oxirane, identified by the CAS registry number 2227850-18-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound, belonging to the class of oxiranes (epoxides), has garnered attention due to its unique structural properties and potential for functionalization. The molecule consists of a three-membered epoxide ring fused to a phenyl group, with a propan-2-yloxy substituent at the 2-position, imparting stereochemistry as denoted by the (S) configuration.

The synthesis of (2S)-2-(Propan-2-yloxy)Phenyl Oxirane typically involves epoxidation reactions, often utilizing peracids or other oxidizing agents. The stereochemistry at the 2-position is crucial for its reactivity and selectivity in subsequent reactions. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, making it a valuable intermediate in organic synthesis.

One of the most notable applications of (2S)-2-(Propan-2-yloxy)Phenyl Oxirane is in the field of drug discovery. Its epoxide ring serves as a reactive site for nucleophilic opening reactions, allowing for the incorporation of various functional groups. This property has been exploited in the development of bioactive molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities, making them promising candidates for further preclinical evaluation.

In materials science, (S)-configured oxiranes like this compound have been explored for their role in polymerization reactions. The stereochemistry at the 2-position influences the polymer's mechanical properties, offering opportunities for tailored material design. Recent research has focused on incorporating these epoxides into biodegradable polymers, which could find applications in sustainable packaging and biomedical devices.

The chemical stability and reactivity of (S)-configured phenyl oxiranes make them ideal for use as intermediates in organic synthesis. Their ability to undergo ring-opening reactions under mild conditions facilitates the construction of complex molecular architectures. For example, in total synthesis efforts, this compound has been employed as a key intermediate in the assembly of natural product analogs.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2227850-18-0 is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as microbial degradation or photolysis, this compound can undergo transformations that reduce its persistence in the environment. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, (S)-configured phenyl oxiranes, exemplified by CAS No. 227850-18-0, continue to be a focal point in both academic and industrial research due to their versatility and reactivity. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in advancing chemical science and technology.